Cas no 61907-54-8 (Benzoic acid, 4,4'-sulfonylbis[2,3,5,6-tetrafluoro-)

Benzoic acid, 4,4'-sulfonylbis[2,3,5,6-tetrafluoro- structure
61907-54-8 structure
Product Name:Benzoic acid, 4,4'-sulfonylbis[2,3,5,6-tetrafluoro-
CAS No:61907-54-8
MF:C14H2F8O6S
MW:450.214311122894
CID:463380
PubChem ID:71391292
Update Time:2025-04-19

Benzoic acid, 4,4'-sulfonylbis[2,3,5,6-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

    • 4-(4-carboxy-2,3,5,6-tetrafluorophenyl)sulfonyl-2,3,5,6-tetrafluorobenzoic acid
    • 61907-54-8
    • DTXSID10813168
    • 4,4'-Sulfonylbis(tetrafluorobenzoic acid)
    • Benzoic acid, 4,4'-sulfonylbis[2,3,5,6-tetrafluoro-
    • Inchi: 1S/C14H2F8O6S/c15-3-1(13(23)24)4(16)8(20)11(7(3)19)29(27,28)12-9(21)5(17)2(14(25)26)6(18)10(12)22/h(H,23,24)(H,25,26)
    • InChI Key: TVQIRDPRJXZLAZ-UHFFFAOYSA-N
    • SMILES: S(C1C(=C(C(C(=O)O)=C(C=1F)F)F)F)(C1C(=C(C(C(=O)O)=C(C=1F)F)F)F)(=O)=O

Computed Properties

  • Exact Mass: 449.94436
  • Monoisotopic Mass: 449.94443425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 674
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • PSA: 108.74
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